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Introduction
Dimethylaminoborane (DMAB), with the chemical formula (CH₃)₂NHBH₃, is a Lewis acid-base

adduct of interest in various chemical applications, including as a reducing agent and a

precursor for boron-containing materials. A thorough understanding of its thermochemical

properties is crucial for its safe handling, process optimization, and the design of new synthetic

pathways. This guide provides a comprehensive overview of the available data on the

thermochemical properties of DMAB, detailed experimental protocols for their determination,

and a discussion of its thermal decomposition behavior.

Core Thermochemical Properties
While extensive experimental data for the thermochemical properties of dimethylaminoborane
are not readily available in the public domain, this section summarizes the known qualitative

aspects and provides a framework for their experimental determination.

Quantitative Data Summary
A comprehensive search of the scientific literature did not yield specific experimentally

determined quantitative values for the standard enthalpy of formation, standard enthalpy of

combustion, molar heat capacity, and standard molar entropy of solid dimethylaminoborane.
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Therefore, the following table is presented as a template for the population of such data as it

becomes available through experimental investigation.

Thermochemic
al Property

Symbol Value Units
Method of
Determination

Standard

Enthalpy of

Formation (solid)

ΔHf°(s)
Data not

available
kJ/mol

Bomb

Calorimetry

Standard

Enthalpy of

Combustion

(solid)

ΔHc°(s)
Data not

available
kJ/mol

Bomb

Calorimetry

Molar Heat

Capacity (solid)
Cp,m(s)

Data not

available
J/(mol·K)

Adiabatic

Calorimetry or

DSC

Standard Molar

Entropy (solid)
Sm°(s)

Data not

available
J/(mol·K)

Adiabatic

Calorimetry

Experimental Protocols
The following sections detail the standard experimental methodologies that can be employed to

determine the key thermochemical properties of dimethylaminoborane.

Synthesis of Dimethylaminoborane
A common method for the synthesis of dimethylaminoborane involves the reaction of a

borane source, such as borane dimethyl sulfide complex ((CH₃)₂S·BH₃), with dimethylamine.

The reaction is typically exothermic.[1]

Materials:

Borane dimethyl sulfide complex (5.0 M in diethyl ether)

Dimethylamine
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Anhydrous diethyl ether

Schlenk line apparatus

Glove box (optional, for handling air- and moisture-sensitive reagents)

Procedure:

Under an inert atmosphere (e.g., argon or nitrogen), a solution of dimethylamine in

anhydrous diethyl ether is prepared in a Schlenk flask.

The flask is cooled in an ice bath.

The borane dimethyl sulfide complex is added dropwise to the stirred dimethylamine

solution.

The reaction mixture is allowed to slowly warm to room temperature and stirred for several

hours.

The solvent and volatile byproducts are removed under vacuum to yield

dimethylaminoborane as a white crystalline solid.

The purity of the product should be confirmed by spectroscopic methods such as ¹¹B and ¹H

NMR.

Determination of Enthalpy of Formation and Combustion
by Bomb Calorimetry
The standard enthalpy of formation (ΔHf°) of dimethylaminoborane can be determined

indirectly from its standard enthalpy of combustion (ΔHc°) measured using bomb calorimetry.

Apparatus:

Oxygen bomb calorimeter

Benzoic acid (for calibration)

Fuse wire
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Pellet press

Analytical balance

Experimental Workflow:
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Sample Preparation

Bomb Calorimetry

Data Analysis

Weigh ~1 g of DMAB

Press into a pellet

Attach fuse wire

Place pellet in bomb

Pressurize with O2 (25-30 atm)

Immerse bomb in water-filled calorimeter

Allow temperature to equilibrate

Ignite the sample

Record temperature change (ΔT)

Calculate heat released (Q = C_cal * ΔT)

Calibrate calorimeter with benzoic acid

Calculate Enthalpy of Combustion (ΔHc°)

Calculate Enthalpy of Formation (ΔHf°) using Hess's Law
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DSC Setup

Measurement

Calculation

Run baseline with empty pans

Run sapphire standard

Run DMAB sample

Heat at a controlled rate (e.g., 10 K/min) Weigh sample (5-10 mg) into pan

Hermetically seal the panRecord heat flow vs. temperature

Calculate Cp using the three-step method

Integrate Cp/T to determine Entropy (S)

(CH₃)₂NHBH₃

(Dimethylaminoborane)

[(CH₃)₂NBH₂]₂
(Cyclic Dimer)

- H₂

[(CH₃)₂NBH₂]₃
(Cyclic Trimer)

- H₂
Polymeric (BN) material

Further heating

Further heating
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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